Cas no 32064-67-8 (Tert-butylhydrazine)

• Product Name: Tert-butylhydrazine
• CAS No: 32064-67-8
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• CID: 316654
• PubChem ID: 81890
• Update Time: 2025-11-02

Tert-butylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(1,1-dimethylethyl)-
• tert-Butyl hydrazine
• 1-tert-butyl-hydrazine
• 2-Hydrazino-2-methyl-propan
• tert-Butyl-hydrazin
• tert-butyl-hydrazine
• tert butylhydrazine
• tert.-butylhydrazine
• MFCD00176852
• NS00010214
• 1-tert-Butylhydrazine #
• t-butyl hydrazine
• DTXSID90185875
• BB 0218176
• tert-Butylhydrazine
• A914032
• t-butylhydrazine
• AKOS000119809
• Hydrazine, (1,1-dimethylethyl)-
• 32064-67-8
• Tert-butylhydrazine

• MDL： MFCD00176852
• Inchi： 1S/C4H12N2/c1-4(2,3)6-5/h6H,5H2,1-3H3
• InChI Key： MUQNAPSBHXFMHT-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)N

Computed Properties

• Exact Mass: 88.10000
• Monoisotopic Mass: 88.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 35.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 0

Experimental Properties

• Density: 0.823
• Boiling Point: 135°Cat760mmHg
• Flash Point: 35.8°C
• PSA: 38.05000
• LogP: 1.33940

Additional information on Tert-butylhydrazine

Tert-butylhydrazine (CAS No. 32064-67-8): A Versatile Building Block in Modern Pharmaceutical and Organic Synthesis

Tert-butylhydrazine, also known as 2,2-dimethylhydrazine (CAS No. 32064-67-8), has emerged as a critical reagent in the field of organic synthesis and pharmaceutical development. This tertiary amine derivative is characterized by its unique 1,2-diamino functionality and tert-butyl substituent, which together contribute to its distinctive reactivity profile. Recent studies in green chemistry and selective functionalization have highlighted its role as a precursor in the synthesis of heterocyclic compounds and bioactive molecules, particularly in the development of antineoplastic agents and antimicrobial scaffolds.

With a molecular structure defined by two nitrogen atoms connected through a single bond and a tert-butyl group attached to one of the nitrogen atoms, Tert-butylhydrazine exhibits moderate stability under standard reaction conditions. This property, combined with its high nucleophilicity, has made it a preferred reagent in aldimine formation and hydrazone synthesis—two key steps in the total synthesis of complex natural products. A 2023 study published in ACS Medicinal Chemistry Letters demonstrated its utility in the enantioselective synthesis of pyrazine derivatives, which are known to exhibit antiviral activity against RNA viruses such as influenza A and hepatitis C.

One of the most notable applications of Tert-butylhydrazine lies in its role as a hydrazine component in the Biginelli reaction, a three-component coupling that generates 1,4-dihydropyridines. These compounds are prodrugs for vasodilators and have shown promise in the management of cardiovascular diseases. Recent advancements in flow chemistry have further optimized the use of Tert-butylhydrazine in this context, enabling scalable synthesis with high yields and minimal byproduct formation.

Research in medicinal chemistry has also explored the modulation of hydrazine reactivity through tert-butyl group substitution. A 2022 paper in JACS reported the use of Tert-butylhydrazine as a directing group in transition-metal catalyzed C-H activation reactions. This approach has enabled the site-selective functionalization of aromatic rings, a critical step in the synthesis of kinase inhibitors and hormone receptor modulators. The steric bulk of the tert-butyl group was found to enhance regioselectivity by steric shielding of reactive sites, a discovery that has broad implications for drug discovery programs.

In the realm of materials science, Tert-butylhydrazine has found applications in the synthesis of conjugated polymers and electroactive materials. Its ability to act as a crosslinking agent in polymerization reactions has been leveraged to develop thermoresponsive hydrogels with potential in tissue engineering. A 2023 study in Advanced Materials demonstrated the use of Tert-butylhydrazine in the post-polymerization modification of polyaniline, resulting in electrode materials with enhanced conductivity and stability under electrochemical cycling.

Despite its versatile reactivity, the use of Tert-butylhydrazine requires careful handling due to its moderate toxicity and hygroscopic nature. Recent developments in protective group chemistry have addressed these challenges by enabling the temporary protection of the hydrazine functionality through acetal formation. This strategy has been particularly useful in multiphase synthesis where reactivity control is essential. The tert-butyl group itself has also been shown to act as a crystal engineering tool, influencing the packing efficiency of crystalline solids and modulating melting points in solid-state reactions.

The future prospects of Tert-butylhydrazine in chemical synthesis are closely tied to its role in sustainable chemistry. Efforts to develop biodegradable analogs with similar reactivity profiles are ongoing, driven by the need for environmentally benign reagents. A 2024 perspective in Green Chemistry highlighted the potential of Tert-butylhydrazine as a platform molecule for bioorthogonal reactions, where its amine functionality can be selectively modified in vivo without interfering with native biological processes. This opens new avenues for targeted drug delivery and in situ imaging in preclinical research.

As the field of chemical biology continues to evolve, Tert-butylhydrazine is expected to play an increasingly important role in the discovery of novel bioactive compounds. Its unique structural features and reactivity patterns make it an indispensable tool in the design of molecular probes and prodrug systems. The tert-butyl group not only enhances stability but also provides stereochemical control in asymmetric synthesis, a factor that has been exploited in the total synthesis of natural products with complex stereochemistry.

In conclusion, Tert-butylhydrazine (CAS No. 32064-67-8) stands as a versatile reagent with diverse applications spanning organic synthesis, pharmaceutical development, and materials science. Its reactivity, selectivity, and stability make it a cornerstone in modern chemical methodology. As research continues to uncover new reaction pathways and applications, Tert-butylhydrazine is poised to remain a pivotal molecule in the chemical sciences.

Tert-Butylhydrazine (CAS No. 32064-67-8): A Versatile Reagent in Modern Chemistry Overview Tert-butylhydrazine, also known as 2,2-dimethylhydrazine, is a critical reagent in organic synthesis, pharmaceutical development, and materials science. Its unique 1,2-diamino functionality and tert-butyl substituent contribute to its reactivity profile, making it indispensable in various chemical transformations. --- ### Key Applications and Properties 1. Organic Synthesis - Versatile Reactivity: Tert-butylhydrazine is widely used in azide–alkyne cycloadditions, hydrazone formation, and reduction reactions. - Stability: The tert-butyl group enhances the stability of the molecule, enabling selective functional group manipulations. - Asymmetric Synthesis: It plays a role in stereochemical control, aiding in the total synthesis of complex natural products. 2. Pharmaceutical Development - Drug Discovery: It is a platform molecule for the design of molecular probes and prodrug systems. - Bioorthogonal Reactions: Its amine functionality allows for selective modifications in vivo, enabling targeted drug delivery and in situ imaging. - Toxicity and Handling: While moderately toxic, protective group strategies (e.g., acetal formation) mitigate these challenges in multiphase synthesis. 3. Materials Science - Conducting Polymers: Tert-butylhydrazine has been used in the post-polymerization modification of polyaniline, enhancing electrode conductivity and stability. - Crystal Engineering: The tert-butyl group influences crystal packing, modulating melting points and solid-state reactivity. --- ### Sustainability and Future Prospects - Green Chemistry: Research is ongoing to develop biodegradable analogs of tert-butylhydrazine, aligning with sustainable chemistry goals. - Emerging Applications: Its reactivity and selectivity position it as a cornerstone in modern chemical methodology, with potential in bioorthogonal chemistry, drug delivery, and materials design. --- ### Conclusion Tert-butylhydrazine (CAS No. 32064-67-8) is a versatile reagent with diverse applications across chemistry, pharmaceuticals, and materials science. Its reactivity, selectivity, and stability make it a pivotal molecule in chemical innovation, with promising future prospects in sustainable and advanced technologies.